Chrysin-7-O-glucuronide
Chrysin-7-O-glucuronide
Chrysin-7-O-glucuronide is a member of flavonoids and a glucosiduronic acid.
Chrysin-7-O-glucuronide is a natural product found in Centaurea pseudoscabiosa, Scutellaria immaculata, and other organisms with data available.
Chrysin-7-O-glucuronide is a natural product found in Centaurea pseudoscabiosa, Scutellaria immaculata, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
35775-49-6
VCID:
VC21192648
InChI:
InChI=1S/C21H18O10/c22-11-6-10(29-21-18(26)16(24)17(25)19(31-21)20(27)28)7-14-15(11)12(23)8-13(30-14)9-4-2-1-3-5-9/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C21H18O10
Molecular Weight:
430.4 g/mol
Chrysin-7-O-glucuronide
CAS No.: 35775-49-6
Cat. No.: VC21192648
Molecular Formula: C21H18O10
Molecular Weight: 430.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chrysin-7-O-glucuronide is a member of flavonoids and a glucosiduronic acid. Chrysin-7-O-glucuronide is a natural product found in Centaurea pseudoscabiosa, Scutellaria immaculata, and other organisms with data available. |
|---|---|
| CAS No. | 35775-49-6 |
| Molecular Formula | C21H18O10 |
| Molecular Weight | 430.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-hydroxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H18O10/c22-11-6-10(29-21-18(26)16(24)17(25)19(31-21)20(27)28)7-14-15(11)12(23)8-13(30-14)9-4-2-1-3-5-9/h1-8,16-19,21-22,24-26H,(H,27,28)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChI Key | IDRSJGHHZXBATQ-ZFORQUDYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
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